Cas no 1806537-03-0 (4-(Bromomethyl)-2-methylphenylpropanal)

• Product Name: 4-(Bromomethyl)-2-methylphenylpropanal
• CAS No: 1806537-03-0
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 4961836
• Update Time: 2025-05-28

4-(Bromomethyl)-2-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methylphenylpropanal

• Inchi： 1S/C11H13BrO/c1-8-5-10(6-12)3-4-11(8)9(2)7-13/h3-5,7,9H,6H2,1-2H3
• InChI Key： KTKIXQATYLEWRB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C)C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 4-(Bromomethyl)-2-methylphenylpropanal

Recent Advances in the Study of 4-(Bromomethyl)-2-methylphenylpropanal (CAS: 1806537-03-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-2-methylphenylpropanal (CAS: 1806537-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential therapeutic applications. The compound's unique structure, featuring a bromomethyl group and a propanal moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the role of 4-(Bromomethyl)-2-methylphenylpropanal in the development of novel small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent inhibitors of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and cancer. The study reported a high yield and selectivity in the synthesis process, underscoring the compound's potential for scalable production.

In addition to its applications in drug synthesis, 4-(Bromomethyl)-2-methylphenylpropanal has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a chemical probe to study protein-protein interactions (PPIs) in cellular signaling pathways. The bromomethyl group allows for selective covalent modification of cysteine residues in target proteins, enabling researchers to map interaction networks with high precision. This approach has opened new avenues for understanding complex biological processes and identifying novel drug targets.

Another area of interest is the compound's potential in the development of prodrugs. A 2024 study in ACS Chemical Biology explored its use as a masking group for aldehyde-containing drugs, which are often unstable in physiological conditions. By conjugating the drug molecule to 4-(Bromomethyl)-2-methylphenylpropanal, researchers achieved improved stability and controlled release profiles, enhancing the therapeutic efficacy of the prodrugs. This strategy holds promise for the delivery of challenging drug candidates, particularly in oncology and infectious diseases.

Despite these advancements, challenges remain in the optimization of 4-(Bromomethyl)-2-methylphenylpropanal-based compounds. Issues such as off-target reactivity and metabolic instability need to be addressed to fully realize its potential in clinical applications. Ongoing research is focused on refining the compound's chemical properties and exploring novel derivatives with improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(Bromomethyl)-2-methylphenylpropanal (CAS: 1806537-03-0) represents a promising scaffold in chemical biology and drug discovery. Its versatility as a synthetic intermediate and chemical probe, coupled with recent breakthroughs in prodrug development, underscores its importance in modern pharmaceutical research. Future studies will likely uncover additional applications and optimize its use in therapeutic contexts, paving the way for innovative treatments in various disease areas.